Cas no 1805150-20-2 (6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol)

6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol is a versatile halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a bromomethyl group, difluoromethyl substituent, and iodine atom—provide multiple reactive sites for functionalization, enabling diverse transformations such as nucleophilic substitutions and cross-coupling reactions. The presence of a hydroxymethyl group further enhances its utility as a building block for heterocyclic compounds. This compound is particularly valuable in medicinal chemistry for the development of fluorinated bioactive molecules, leveraging the difluoromethyl group's metabolic stability and lipophilicity. Its well-defined reactivity profile makes it a reliable intermediate for constructing complex molecular architectures.

6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol structure

1805150-20-2 structure

Product Name:6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol

CAS No:1805150-20-2

MF:C₈H₇BrF₂INO

MW:377.952560663223

CID:4893555

Update Time:2025-06-11

6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol
- Inchi： 1S/C8H7BrF2INO/c9-2-5-1-4(3-14)6(7(10)11)8(12)13-5/h1,7,14H,2-3H2
- InChI Key： JLNBDLOXMDDDDM-UHFFFAOYSA-N
- SMILES： IC1=C(C(F)F)C(CO)=CC(CBr)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 187
XLogP3: 1.9
Topological Polar Surface Area: 33.1

6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029022538-250mg	6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol	1805150-20-2	95%	250mg	$1,048.60	2022-04-01
Alichem	A029022538-500mg	6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol	1805150-20-2	95%	500mg	$1,819.80	2022-04-01
Alichem	A029022538-1g	6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol	1805150-20-2	95%	1g	$3,068.70	2022-04-01

6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol Related Literature

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Additional information on 6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol

Recent Advances in the Study of 6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol (CAS: 1805150-20-2)

The compound 6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol (CAS: 1805150-20-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its unique halogenated and difluoromethylated pyridine core, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the most notable advancements in the research of this compound is its application in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol exhibit potent inhibitory activity against a range of protein kinases, including those implicated in cancer progression. The study highlighted the compound's ability to undergo facile functionalization, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies. The researchers employed a combination of computational modeling and high-throughput screening to identify optimal substituents for enhanced binding affinity and selectivity.

In addition to its role in kinase inhibitor development, recent research has explored the potential of 6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol as a building block for antimicrobial agents. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyridine-based compounds derived from this intermediate, which exhibited promising activity against drug-resistant bacterial strains. The study emphasized the importance of the difluoromethyl group in improving metabolic stability and membrane permeability, key factors in the design of effective antimicrobial therapeutics.

Another significant development involves the use of this compound in the field of radiopharmaceuticals. Researchers have leveraged its iodine moiety for the development of radiolabeled probes for positron emission tomography (PET) imaging. A recent study in the Journal of Nuclear Medicine detailed the synthesis of a fluorine-18 labeled analog of 6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol, which demonstrated excellent in vivo stability and tumor-targeting capabilities in preclinical models. This advancement opens new avenues for non-invasive diagnostics and theranostic applications in oncology.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the preparation of 6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol to improve yield and scalability. A 2023 report in Organic Process Research & Development described a novel catalytic system for the selective bromination and iodination of the pyridine core, significantly reducing the formation of undesired byproducts. This methodological improvement is expected to facilitate larger-scale production of the compound for both research and industrial applications.

Looking ahead, the versatility of 6-(Bromomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol suggests its continued importance in medicinal chemistry research. Ongoing studies are exploring its potential in other therapeutic areas, including neurodegenerative diseases and inflammation. Furthermore, the integration of machine learning approaches for the prediction of optimal derivative structures is expected to accelerate the discovery of novel bioactive molecules based on this scaffold. As research progresses, this compound is likely to remain a valuable tool in the development of next-generation pharmaceuticals.